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Compound of Interest

Compound Name: 1-Methyl-2,2-diphenylethylene

Cat. No.: B184158 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for 1-Methyl-2,2-diphenylethylene (also known as 1,1-diphenylpropene), a

compound utilized in organic synthesis and polymer chemistry.[1] Due to the limited availability

of specific safety data for this compound, this guide incorporates information from structurally

related aromatic hydrocarbons and alkenes to provide a thorough assessment of potential

hazards and recommended safety protocols.

Chemical and Physical Properties
1-Methyl-2,2-diphenylethylene is an aromatic hydrocarbon.[1] A summary of its key physical

and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 1-Methyl-2,2-diphenylethylene and Related

Compounds
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Property
1-Methyl-2,2-
diphenylethylene
(CAS: 778-66-5)

1,1-
Diphenylethylene
(CAS: 530-48-3)

1,1-
Diphenylpropane
(CAS: 1530-03-6)

Molecular Formula C₁₅H₁₄[1][2][3] C₁₄H₁₂ C₁₅H₁₆

Molecular Weight 194.27 g/mol [1][2][3] 180.25 g/mol 196.29 g/mol [4]

Appearance
Colorless to pale

yellow liquid or solid[5]
Liquid -

Melting Point 49 °C[2] 8 °C -

Boiling Point 284.85 °C[2] 277 °C -

Flash Point 131.9 °C[2] - -

Density 1.025 g/cm³[2] 1.021 g/mL at 25 °C -

Solubility

Insoluble in water;

soluble in organic

solvents.[5]

Insoluble in water;

miscible with

methanol, chloroform,

and ether.

-

Hazard Identification and GHS Classification
A specific Globally Harmonized System (GHS) classification for 1-Methyl-2,2-
diphenylethylene is not readily available. However, based on the data for structurally similar

compounds such as 1,1-diphenylpropane and other aromatic alkenes, a potential hazard profile

can be inferred. The GHS classification for 1,1-diphenylpropane suggests it may cause skin

and eye irritation, as well as respiratory irritation.[4]

Table 2: GHS Hazard Classification for Structurally Similar Compounds
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Hazard Class Hazard Statement GHS Pictogram Signal Word

Skin

Corrosion/Irritation

H315: Causes skin

irritation[4]
❕ Warning

Serious Eye

Damage/Eye Irritation

H319: Causes serious

eye irritation[4]
❕ Warning

Specific Target Organ

Toxicity (Single

Exposure)

H335: May cause

respiratory irritation[4]
❕ Warning

Potential Hazards:

Skin and Eye Irritation: Direct contact may cause irritation.[1]

Respiratory Irritation: Inhalation of vapors or dust may irritate the respiratory tract.

Unknown Toxicity: The full toxicological profile is not known. It should be handled with

caution as potential inhalation or ingestion hazards are unknown.[1]

Flammability: As a hydrocarbon with a flash point of 131.9°C, it is combustible.[2]

Toxicological Data
Comprehensive toxicological data for 1-Methyl-2,2-diphenylethylene is not available. The

information in Table 3 is derived from structurally related compounds and should be used as a

guide for assessing potential toxicity.

Table 3: Toxicological Data for Structurally Related Compounds

Compound Test Route Species Dose Reference

trans-Stilbene LD50 Oral Mouse 920 mg/kg [6]

Styrene LD50 Oral Rat 2,650 mg/kg [7]

Styrene LC50 Inhalation Rat
12,000 mg/m³

(4h)
[7]
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The toxicology of styrene, a related aromatic alkene, is well-studied. Styrene is metabolized to

styrene-7,8-oxide, which is the principal active metabolite.[8] Chronic exposure to styrene may

affect the central nervous system.[8] While these findings for related compounds are

informative, they may not be directly extrapolated to 1-Methyl-2,2-diphenylethylene.

Experimental Protocols
General Handling and Storage
Workflow for Safe Handling of 1-Methyl-2,2-diphenylethylene
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Preparation

Handling

Post-Handling

Review SDS and relevant safety information

Gather appropriate Personal Protective Equipment (PPE)

Prepare well-ventilated workspace (fume hood)

Weigh or measure the required amount

Transfer to reaction vessel

Decontaminate glassware and work surfaces

Dispose of waste according to regulations

Remove and dispose of/clean PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: General workflow for handling 1-Methyl-2,2-diphenylethylene.
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Methodology:

Risk Assessment: Before handling, conduct a thorough risk assessment, considering the

potential hazards and the scale of the experiment.

Ventilation: All handling of 1-Methyl-2,2-diphenylethylene should be performed in a well-

ventilated area, preferably within a chemical fume hood.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn

when there is a risk of splashing.[5]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene).[5] Gloves should

be inspected before use and changed immediately if contaminated.

Body Protection: A lab coat should be worn. For larger quantities or increased splash risk,

a chemical-resistant apron is recommended.[5]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

Spill and Disposal Procedures
Decision Tree for Spill Management
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Spill Occurs

Assess Spill Size and Hazard

Minor Spill

Small & Controllable

Major Spill

Large or Uncontrolled

Proceed with Cleanup Evacuate Immediate Area

Notify Supervisor and EHSDon Appropriate PPE

Contain the Spill

Absorb with Inert Material

Collect and Place in Sealed Container

Decontaminate Spill Area

Dispose as Hazardous Waste
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air Remove contaminated clothing

Flush eyes with water for 15 min

Rinse mouth with water

Seek immediate medical attention

Flush skin with water for 15 min Do NOT induce vomiting
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Aromatic Hydrocarbon
(e.g., 1-Methyl-2,2-diphenylethylene)

Cytochrome P450
Oxidation

Reactive Intermediate
(e.g., Epoxide)

Detoxification Pathways
(e.g., Glutathione conjugation, Hydrolysis)

Excretion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426
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